Cas no 73547-86-1 (2(1H)-Pyrimidinethione, 1-methyl-)

• Product Name: 2(1H)-Pyrimidinethione, 1-methyl-
• CAS No: 73547-86-1
• MF: C₅H₆N₂S
• MW: 126.179539203644
• CID: 1761545
• PubChem ID: 15607797
• Update Time: 2025-06-20

2(1H)-Pyrimidinethione, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione, 1-methyl-
• 1,2-Dihydro-1-methylpyrimidine-2-thione
• 1-methyl-1h-pyrimidine-2-thione
• pyrimidine, 1,2-dihydro-1-methyl-2-thio-
• 1-methylpyrimidine-2-thione
• 1-Methyl-1,2-dihydropyrimidine-2-thione
• SCHEMBL3082728
• OUKHMDBDWXLJHT-UHFFFAOYSA-N
• 1-Methyl-2-mercaptopyrimidine
• 73547-86-1

• Inchi： 1S/C5H6N2S/c1-7-4-2-3-6-5(7)8/h2-4H,1H3
• InChI Key： OUKHMDBDWXLJHT-UHFFFAOYSA-N
• SMILES： S=C1N=CC=CN1C

Computed Properties

• Exact Mass: 126.02516937g/mol
• Monoisotopic Mass: 126.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.7Ų